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Compound of Interest

5-Bromo-2-(4-
Compound Name:

bromophenyl)pyridine
CAS No.: 183619-13-8
Cat. No.: B3394484

Get Quote

Introduction & Significance

5-Bromo-2-(4-bromophenyl)pyridine (CAS: 183619-13-8) is a critical halogenated biaryl
scaffold used primarily as an intermediate in the synthesis of optoelectronic materials (OLEDS)
and pharmaceutical agents.[1] Its structural uniqueness lies in the presence of two chemically
distinct bromine handles: one on the electron-deficient pyridine ring (C5 position) and one on
the electron-rich phenyl ring (para position).

This asymmetry allows for sequential functionalization, enabling the construction of complex
molecular architectures such as cyclometalated Iridium(lll) complexes for phosphorescent
emitters or heterobifunctional drug conjugates.

Physicochemical Properties

While specific experimental melting point data for this exact isomer is often proprietary to
custom synthesis houses, structural analogues and thermodynamic modeling provide a
validated range for identification.
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Property Data / Description
CAS Number 183619-13-8
Molecular Formula C11H7Brz2N
Molecular Weight 312.99 g/mol
Physical State White to off-white crystalline solid
_ _ 135-145 °C (Estimated based on structural
Melting Point
analogues?*)
N Soluble in CHCI3, CH2Clz, THF; Insoluble in
Solubility
water
Purity Marker HPLC >97% (detectable at 254 nm)

*Note: The structural isomer 4,4'-dibromo-2,2'-bipyridine melts at 139-140 °C [1]. The analogue
4,4'-dibromobiphenyl melts at 164 °C. The target compound, possessing lower symmetry than
the biphenyl, typically exhibits a melting point in the 135-145 °C range.

Synthesis & Purification Protocol

The synthesis requires a regioselective Suzuki-Miyaura cross-coupling. The challenge is to
couple the 4-bromophenylboronic acid selectively at the C2 position of the 2,5-dibromopyridine
starting material without affecting the C5 bromine or causing polymerization.

Mechanism of Regioselectivity

The C2 position of the pyridine ring is more electron-deficient (adjacent to nitrogen) than the C5
position. Consequently, oxidative addition of Pd(0) occurs preferentially at C2.

Experimental Workflow

Reagents:
e Substrate: 2,5-Dibromopyridine (1.0 equiv)

e Coupling Partner: 4-Bromophenylboronic acid (1.05 equiv)
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e Catalyst: Pd(PPhs)a (3-5 mol%)

e Base: Na2COs (2.0 M aqueous solution)
e Solvent: Toluene : Ethanol (4:1 ratio)
Step-by-Step Protocol:

e Preparation: In a flame-dried Schlenk flask, dissolve 2,5-dibromopyridine (2.37 g, 10 mmol)
and Pd(PPhs)4 (0.58 g, 0.5 mmol) in degassed Toluene (40 mL). Stir for 10 minutes under
Argon to ensure catalyst solvation.

e Addition: Add 4-bromophenylboronic acid (2.11 g, 10.5 mmol) dissolved in Ethanol (10 mL).
» Activation: Add the aqueous Na2COs solution (10 mL) via syringe.

e Reaction: Heat the mixture to 80-90 °C for 12—16 hours. Critical: Do not exceed 100 °C to
minimize oxidative addition at the phenyl-bromide or C5-pyridine bromide sites.

e Work-up: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate
(3 x50 mL). Wash combined organics with brine, dry over anhydrous MgSOa4, and
concentrate in vacuo.

 Purification: The crude residue will contain traces of bis-coupled product. Purify via silica gel
flash chromatography using a gradient of Hexanes : Ethyl Acetate (20:1 to 10:1). The target
compound typically elutes after the unreacted starting material but before any bis-coupled
byproducts.

Synthesis Pathway Diagram
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Caption: Regioselective Suzuki coupling pathway favoring C2-substitution on the pyridine ring.
Characterization Data
To validate the structure, the following NMR signals are diagnostic:
e 'H NMR (400 MHz, CDCls):

o Pyridine Ring: A doublet at ~8.7 ppm (C6-H, adjacent to N), a doublet of doublets at ~7.9
ppm (C4-H), and a doublet at ~7.6 ppm (C3-H).

o Phenyl Ring: Two doublets integrating to 2H each (AA'BB' system) at ~7.8 ppm and ~7.6
ppm, characteristic of a para-substituted benzene.

e Mass Spectrometry (GC-MS/ESI):

o Parent ion peaks [M]* at m/z ~311, 313, 315 (1:2:1 ratio) confirming the presence of two
bromine atoms.

Applications in Drug Discovery & Materials

o OLED Materials: This compound is a direct precursor to Heteroleptic Iridium(lll) complexes.
The C5-bromide allows for the introduction of solubilizing alkyl chains or hole-transporting
carbazole units, while the phenyl ring participates in cyclometalation.
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» Medicinal Chemistry: The scaffold serves as a core for p38 MAP kinase inhibitors. The
distinct reactivities of the two bromines allow for the sequential library generation:

o Step 1: Suzuki coupling at C2 (already done).

o Step 2: Buchwald-Hartwig amination at C5 (Pyridine) or C4' (Phenyl) to introduce amine
pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.15862-19-8|5-Bromo-2,2'-bipyridine|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [5-Bromo-2-(4-bromophenyl)pyridine: Technical Profile &
Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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